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A Comparative Analysis of the Photostability of
Disperse Violet Dyes
For researchers, scientists, and drug development professionals, the selection of dyes with

high photostability is crucial for applications requiring long-term color retention and resistance

to degradation upon light exposure. This guide provides a comprehensive comparison of the

photostability of several commercially significant disperse violet dyes, with a focus on Disperse
Violet 8 and its alternatives.

Disperse dyes are a class of non-ionic colorants with low water solubility, primarily used for

dyeing hydrophobic fibers such as polyester and acetate. Their performance, particularly their

ability to resist fading when exposed to light, is a critical factor in their selection for various

applications, from textiles to advanced materials. This guide presents a comparative overview

of the photostability of Disperse Violet 8 and other selected violet dyes, supported by

quantitative data and a detailed experimental protocol for assessing light fastness.

Quantitative Comparison of Photostability
The photostability of disperse dyes is most commonly quantified by its light fastness rating,

determined according to the ISO 105-B02 standard. This standard utilizes a blue wool scale,

ranging from 1 (very poor light fastness) to 8 (excellent light fastness). The following table

summarizes the light fastness ratings of Disperse Violet 8 and other selected disperse violet

dyes.
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Dye Name C.I. Name Chemical Class
Light Fastness
Rating (ISO 105-
B02)

Disperse Violet 8 62030 Anthraquinone 6[1]

Disperse Violet 1 61100 Anthraquinone 5-6

Disperse Violet 4 61105 Anthraquinone 2-3

Disperse Violet 26/31 - Anthraquinone 6-7[2]

Disperse Violet 27 60724 Anthraquinone 6[3]

Disperse Violet 63 11336 Monoazo 6[4]

Disperse Violet 93 - Monoazo 5[5][6]

Analysis of Photostability Data:

The data indicates that anthraquinone-based disperse violet dyes generally exhibit good to

excellent light fastness. Disperse Violet 8, with a rating of 6, demonstrates good resistance to

fading.[1] Similarly, Disperse Violet 26/31 shows a high light fastness of 6-7, and Disperse

Violet 27 has a rating of 6.[2][3] Disperse Violet 1 also performs well with a rating of 5-6. In

contrast, Disperse Violet 4, also an anthraquinone dye, displays significantly lower light

fastness with a rating of 2-3.

The monoazo dyes included in this comparison, Disperse Violet 63 and Disperse Violet 93,

have light fastness ratings of 6 and 5, respectively.[4][5][6] Generally, azo dyes are considered

to have lower light fastness compared to anthraquinone dyes, although advancements in dye

chemistry have led to the development of azo dyes with improved photostability.[7]

Experimental Protocol: Light Fastness Testing
The determination of the light fastness ratings presented in this guide adheres to the

standardized methodology outlined in ISO 105-B02. This protocol ensures the reproducibility

and comparability of results.
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Objective: To assess the resistance of a textile dye to the fading action of an artificial light

source that simulates natural daylight.

Apparatus:

Xenon arc lamp fading apparatus

Blue wool standards (ISO 105-B01 to B08)

Grey scale for assessing change in color (ISO 105-A02)

Specimen holders

Masking cards

Procedure:

Specimen Preparation: A specimen of the dyed textile is mounted on a specimen holder,

alongside a set of blue wool standards. A portion of both the specimen and the standards is

covered with an opaque mask.

Exposure: The mounted specimens and standards are placed in a xenon arc fading lamp

apparatus. The apparatus is set to control irradiance, temperature, and relative humidity to

simulate specific environmental conditions.

Evaluation: The specimens are exposed to the light for a predetermined period or until a

specific color change is observed in one of the blue wool standards. The fading of the test

specimen is then compared to the fading of the blue wool standards.

Rating: The light fastness rating is assigned based on the blue wool standard that shows a

similar degree of color change as the test specimen. The rating is given on a scale of 1 to 8,

where 8 represents the highest light fastness.

Experimental Workflow
The following diagram illustrates the workflow for determining the photostability of disperse

dyes according to the ISO 105-B02 standard.
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Workflow for ISO 105-B02 Light Fastness Testing
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In conclusion, for applications demanding high photostability, anthraquinone-based disperse

violet dyes such as Disperse Violet 8, Disperse Violet 26/31, and Disperse Violet 27 are

excellent choices. While some azo disperse violet dyes offer comparable performance, a

careful evaluation of their specific light fastness ratings is essential for ensuring the longevity of

the final product's color. The standardized testing protocol outlined in ISO 105-B02 provides a

reliable framework for making informed decisions in the selection of disperse dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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